Cas no 2138516-20-6 (3-(4-amino-2H-1,2,3-triazol-2-yl)-N-cyclopropylpropanamide)

• Product Name: 3-(4-amino-2H-1,2,3-triazol-2-yl)-N-cyclopropylpropanamide
• CAS No: 2138516-20-6
• MF: C₈H₁₃N₅O
• MW: 195.221720457077
• CID: 6079751
• PubChem ID: 165874530
• Update Time: 2025-06-11

3-(4-amino-2H-1,2,3-triazol-2-yl)-N-cyclopropylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-amino-2H-1,2,3-triazol-2-yl)-N-cyclopropylpropanamide
• EN300-1114026
• 2138516-20-6

• Inchi： 1S/C8H13N5O/c9-7-5-10-13(12-7)4-3-8(14)11-6-1-2-6/h5-6H,1-4H2,(H2,9,12)(H,11,14)
• InChI Key： OWRQWXFLGQQULM-UHFFFAOYSA-N
• SMILES： O=C(CCN1N=CC(N)=N1)NC1CC1

Computed Properties

• Exact Mass: 195.11201006g/mol
• Monoisotopic Mass: 195.11201006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 85.8Ų

Additional information on 3-(4-amino-2H-1,2,3-triazol-2-yl)-N-cyclopropylpropanamide

3-(4-Amino-2H-1,2,3-Triazol-2-yl)-N-Cyclopropylpropanamide: A Comprehensive Overview

The compound 3-(4-amino-2H-1,2,3-triazol-2-yl)-N-cyclopropylpropanamide, identified by the CAS number 2138516-20-6, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule consists of a triazole ring system, an amino group, and a cyclopropyl substituent, which collectively contribute to its distinctive chemical properties.

Recent studies have highlighted the importance of triazole-containing compounds in medicinal chemistry. These heterocyclic structures are known for their stability and ability to form hydrogen bonds, making them valuable in the design of bioactive molecules. The presence of the amino group in this compound further enhances its potential for interaction with biological targets. Researchers have explored the role of this compound in various therapeutic areas, including anti-inflammatory and antiviral drug development.

The synthesis of 3-(4-amino-2H-1,2,3-triazol-2-yl)-N-cyclopropylpropanamide involves a multi-step process that includes nucleophilic substitution and cyclization reactions. The incorporation of the cyclopropyl group introduces steric hindrance and unique electronic properties to the molecule, which can influence its pharmacokinetic profile. This aspect has been extensively studied to optimize the compound's bioavailability and efficacy.

In terms of biological activity, this compound has shown promising results in preclinical studies. It exhibits potent inhibitory effects against certain enzymes involved in inflammatory pathways, making it a potential candidate for treating conditions such as arthritis and other inflammatory disorders. Additionally, its ability to modulate viral replication mechanisms has been explored in the context of antiviral therapy.

The structural versatility of 3-(4-amino-2H-1,2,3-triazol-2-yl)-N-cyclopropylpropanamide allows for further modification to enhance its therapeutic potential. Researchers are currently investigating analogs with different substituents to improve selectivity and reduce off-target effects. These efforts are expected to pave the way for novel drug candidates with improved efficacy and safety profiles.

In conclusion, 3-(4-amino-2H-1,2,3-triazol-2-yl)-N-cyclopropylpropanamide represents a promising molecule in the realm of medicinal chemistry. Its unique structure and diverse biological activities make it a valuable asset for developing innovative therapeutic agents. As research continues to unfold, this compound is likely to play a pivotal role in advancing treatments for various diseases.